4-bromo-N-(3-butoxypropyl)benzenesulfonamide
Overview
Description
4-bromo-N-(3-butoxypropyl)benzenesulfonamide is a chemical compound that belongs to the family of sulfonamides. It is widely used in scientific research as a tool to investigate the biochemical and physiological effects of drugs and other compounds.
Mechanism of Action
The mechanism of action of 4-bromo-N-(3-butoxypropyl)benzenesulfonamide is based on its ability to bind to proteins and modify their activity. It is a sulfonamide compound that can form hydrogen bonds with amino acid residues in the binding site of proteins. This interaction can lead to conformational changes in the protein structure, which can affect its function.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the specific protein target and the cellular context. It can modulate the activity of enzymes, receptors, and ion channels, leading to changes in cellular signaling pathways and physiological responses. For example, it has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body.
Advantages and Limitations for Lab Experiments
The advantages of using 4-bromo-N-(3-butoxypropyl)benzenesulfonamide in lab experiments include its high potency, selectivity, and availability. It is a well-characterized compound that has been extensively used in scientific research. However, its limitations include its potential toxicity and the need for careful handling and disposal.
Future Directions
There are several future directions for the use of 4-bromo-N-(3-butoxypropyl)benzenesulfonamide in scientific research. One direction is to investigate its effects on new protein targets and cellular pathways. Another direction is to develop new derivatives of the compound with improved properties, such as increased potency, selectivity, and bioavailability. Finally, it can be used in drug discovery programs to identify new lead compounds for the treatment of various diseases.
Conclusion
In conclusion, this compound is a useful tool in scientific research for investigating the biochemical and physiological effects of drugs and other compounds. Its synthesis method is well established, and it has been extensively used in various applications. Its mechanism of action involves the binding to proteins and modifying their activity. It has both advantages and limitations for lab experiments, and there are several future directions for its use in scientific research.
Scientific Research Applications
4-bromo-N-(3-butoxypropyl)benzenesulfonamide is used in scientific research as a tool to investigate the biochemical and physiological effects of drugs and other compounds. It is commonly used as a probe to study the binding affinity and selectivity of drugs to their target proteins. It is also used to investigate the mechanism of action of drugs and their effects on cellular signaling pathways.
properties
IUPAC Name |
4-bromo-N-(3-butoxypropyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20BrNO3S/c1-2-3-10-18-11-4-9-15-19(16,17)13-7-5-12(14)6-8-13/h5-8,15H,2-4,9-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLSCPFXUXCLIRW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOCCCNS(=O)(=O)C1=CC=C(C=C1)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20BrNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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